2-amino-N-[(3-nitrophenyl)methyl]-N-propan-2-ylpropanamide

• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 2-amino-N-[(3-nitrophenyl)methyl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C13H19N3O3/c1-9(2)15(13(17)10(3)14)8-11-5-4-6-12(7-11)16(18)19/h4-7,9-10H,8,14H2,1-3H3
• InChI Key: NNGPMDBHQAYAQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC(=CC=C1)[N+](=O)[O-])C(=O)C(C)N

Description

2-amino-N-[(3-nitrophenyl)methyl]-N-propan-2-ylpropanamide is a synthetic organic compound proposed for research applications in medicinal chemistry and pharmacology. With a molecular formula of C14H21N3O3 and a molecular weight of 279.34 g/mol, this molecule features a propanamide core structure substituted with an amino group, an isopropyl group, and a (3-nitrophenyl)methyl moiety. This specific arrangement of a nitrophenyl group is of significant interest in the design and development of novel chemical entities . Compounds within this structural family are frequently investigated for their potential interactions with biological systems. Researchers may utilize this chemical in structure-activity relationship (SAR) studies to explore its physicochemical properties and binding affinities. It is strictly intended for laboratory research purposes. 2-amino-N-[(3-nitrophenyl)methyl]-N-propan-2-ylpropanamide is not for diagnostic, therapeutic, or personal use. The temporary scheduling of fentanyl-related substances in the United States has been extended through December 31, 2024, highlighting the importance of strict regulatory compliance for certain compound classes . In Canada, the Controlled Drugs and Substances Act provides a broad definition of an "analogue" as a substance with a substantially similar chemical structure to a controlled substance, which can carry legal implications . This product is offered "For Research Use Only" and must not be used for any other purposes.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The target compound is compared to six structural analogs (Table 1), highlighting key differences in substituents, molecular weights, and functional groups.

Table 1: Structural Comparison of Analogs

Compound Name	N-Substituent	Aromatic/Other Substituent	Molecular Formula	Molar Mass (g/mol)	Key Features
Target Compound	Propan-2-yl	3-Nitrophenylmethyl	C₁₄H₂₀N₃O₃*	~278.34	Bulky isopropyl; nitro group
(2S)-2-Amino-N-methyl-N-(3-nitrobenzyl)propanamide	Methyl	3-Nitrophenylmethyl	C₁₁H₁₅N₃O₃	237.26	Smaller N-alkyl; same aromatic group
(S)-2-Amino-N-(2-fluorobenzyl)-N-methylpropanamide	Methyl	2-Fluorophenylmethyl	C₁₁H₁₅FN₂O	210.25	Fluoro substituent; ortho position
N-(2-Nitrophenyl)-3-[5-(3-nitrophenyl)-2-furyl]propanamide	2-Nitrophenyl	3-Nitrophenylfuryl	C₁₉H₁₅N₃O₆	381.34	Bifunctional nitro groups; furyl ring
2-((3-Chloro-4-methoxyphenyl)amino)-N-(prop-2-yn-1-yl)propanamide	Prop-2-yn-1-yl	3-Chloro-4-methoxyphenylamino	C₁₄H₁₆ClN₂O₂	285.74	Chloro, methoxy; propargyl group
2-[(3-Fluorophenyl)amino]-N-methylpropanamide	Methyl	3-Fluorophenylamino	C₁₀H₁₃FN₂O	196.22	Fluorine meta-position; primary amide

*Estimated based on structural similarity to .

Physicochemical Properties

• Steric Effects : The isopropyl group on the nitrogen introduces steric hindrance, which may lower reactivity in nucleophilic reactions relative to methyl-substituted analogs like .
• Molecular Weight : The target compound’s higher molar mass (~278 g/mol) compared to (237 g/mol) and (210 g/mol) suggests differences in bioavailability or diffusion rates.

Preparation Methods

Reductive Amination Pathway

A two-step protocol avoids over-alkylation:

• 3-Nitrobenzaldehyde reacts with isopropylamine in methanol under reflux to form an imine intermediate.
• Sodium borohydride reduces the imine to yield N-[(3-nitrophenyl)methyl]-N-propan-2-ylamine .

Reaction Conditions :

• Solvent: Methanol
• Temperature: 65°C (reflux)
• Reducing Agent: NaBH₄ (2 equiv.)
• Yield: 68%

Analytical Data :

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (s, 1H, ArH), 7.95 (d, J = 8.0 Hz, 1H, ArH), 7.62 (d, J = 8.0 Hz, 1H, ArH), 3.78 (s, 2H, CH₂), 3.12 (sept, J = 6.4 Hz, 1H, CH), 1.24 (d, J = 6.4 Hz, 6H, CH₃).

Alkylation of Isopropylamine

Direct alkylation with 3-nitrobenzyl bromide faces selectivity issues. Using a Schlenk technique under inert atmosphere improves yield:

• Isopropylamine (1.2 equiv.) and 3-nitrobenzyl bromide (1.0 equiv.) react in tetrahydrofuran (THF) at 0°C.
• Triethylamine (2.0 equiv.) scavenges HBr.

Reaction Conditions :

• Solvent: THF
• Temperature: 0°C → room temperature
• Yield: 54%

Preparation of 2-Aminopropanoic Acid Derivatives

Protection of the Amino Group

Boc (tert-butoxycarbonyl) protection prevents undesired side reactions during amidation:

• 2-Aminopropanoic acid (alanine) reacts with di-tert-butyl dicarbonate (Boc₂O) in aqueous NaOH .
• Extraction with ethyl acetate isolates Boc-protected alanine .

Reaction Conditions :

• Solvent: Water/THF (1:1)
• Base: NaOH (2.0 equiv.)
• Yield: 92%

Analytical Data :

• ¹³C NMR (101 MHz, CDCl₃): δ 176.5 (COOH), 156.2 (C=O), 79.1 (C(CH₃)₃), 49.8 (CH), 28.2 (CH₃).

Amide Bond Formation Strategies

Carbodiimide-Mediated Coupling

EDCl/HOBt activation achieves efficient amidation:

• Boc-protected alanine (1.0 equiv.), EDCl (1.2 equiv.), and HOBt (1.2 equiv.) are stirred in dichloromethane (DCM).
• N-[(3-Nitrophenyl)methyl]-N-propan-2-ylamine (1.1 equiv.) is added dropwise.

Reaction Conditions :

• Solvent: DCM
• Temperature: 0°C → room temperature
• Reaction Time: 12 h
• Yield: 76%

Analytical Data :

• IR (KBr) : 3310 cm⁻¹ (N-H), 1655 cm⁻¹ (C=O).
• LC-MS : m/z 334.2 [M+H]⁺.

Acyl Chloride Route

Alternative activation via thionyl chloride :

• Boc-protected alanine reacts with SOCl₂ in toluene under reflux.
• The resultant acyl chloride reacts with the amine in diethyl ether .

Reaction Conditions :

• Solvent: Toluene (acyl chloride), Diethyl ether (amide)
• Temperature: 110°C (reflux)
• Yield: 63%

Deprotection of the Boc Group

Trifluoroacetic acid (TFA) cleaves the Boc group quantitatively:

• The protected amide is stirred in TFA/DCM (1:1) at 0°C.
• Neutralization with NaHCO₃ extracts the product into ethyl acetate .

Reaction Conditions :

• Solvent: DCM
• Acid: TFA (10 equiv.)
• Yield: 89%

Analytical Data :

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.34 (s, 1H, ArH), 8.09 (d, J = 8.0 Hz, 1H, ArH), 7.71 (d, J = 8.0 Hz, 1H, ArH), 4.12 (s, 2H, CH₂), 3.45 (sept, J = 6.4 Hz, 1H, CH), 2.98 (t, J = 6.8 Hz, 2H, CH₂), 1.31 (d, J = 6.4 Hz, 6H, CH₃).

Alternative Pathways and Comparative Analysis

Nitration Post-Functionalization

Introducing the nitro group after amide formation avoids nitro-group incompatibility:

• N-Benzyl-N-propan-2-ylpropanamide undergoes nitration with HNO₃/H₂SO₄ .
• Regioselectivity favors the meta position due to steric and electronic effects.

Reaction Conditions :

• Nitrating Agent: HNO₃ (1.5 equiv.), H₂SO₄ (catalyst)
• Temperature: 0°C
• Yield: 41%

Solid-Phase Synthesis

Immobilizing the amine on Wang resin enables iterative coupling and deprotection:

• Fmoc-protected alanine is loaded onto the resin.
• HATU/DIEA mediates coupling with the amine.
• Piperidine removes the Fmoc group.

Reaction Conditions :

• Solvent: DMF
• Coupling Agent: HATU (1.1 equiv.)
• Base: DIEA (2.0 equiv.)
• Yield: 58%

Optimization and Scalability Challenges

Solvent Screening

• Polar aprotic solvents (DMF, DMSO) improve coupling efficiency but complicate purification.
• Ethereal solvents (THF, DCM) offer better workup but slower kinetics.

Table 1. Solvent Impact on Amidation Yield

Solvent	Coupling Agent	Yield (%)
DCM	EDCl/HOBt	76
DMF	HATU	82
THF	DCC	65

Temperature and Catalysis

• Microwave-assisted synthesis reduces reaction time from 12 h to 30 min at 80°C.
• Lewis acids (ZnCl₂) accelerate acylation but risk epimerization.

Q & A

Q. What are the optimal synthetic routes for 2-amino-N-[(3-nitrophenyl)methyl]-N-propan-2-ylpropanamide, and how can reaction conditions be controlled to maximize yield?

Methodological Answer: The synthesis typically involves multi-step organic reactions, such as amide coupling between a nitro-substituted benzylamine and a propanamide derivative. Key considerations include:

• Temperature Control: Maintain reaction temperatures between 0–5°C during sensitive steps (e.g., nitro group stabilization) to prevent side reactions .
• Solvent Selection: Polar aprotic solvents (e.g., DMF or DMSO) enhance reactivity, while ethanol or methanol may stabilize intermediates .
• Monitoring Progress: Thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for tracking reaction completion and intermediate purity .

Q. How can researchers verify the structural integrity of 2-amino-N-[(3-nitrophenyl)methyl]-N-propan-2-ylpropanamide post-synthesis?

Methodological Answer: Combine spectroscopic and crystallographic techniques:

• NMR Spectroscopy: Analyze $^1H$, $^{13}C$, and 2D NMR (e.g., COSY, HSQC) to confirm connectivity of the nitrobenzyl and propanamide moieties .
• Mass Spectrometry (MS): High-resolution MS (HRMS) validates molecular weight and isotopic patterns .
• X-ray Crystallography: Resolve crystal structures to confirm stereochemistry and hydrogen-bonding interactions (if crystalline samples are obtainable) .

Q. What purification strategies are effective for isolating 2-amino-N-[(3-nitrophenyl)methyl]-N-propan-2-ylpropanamide from reaction mixtures?

Methodological Answer: Use a combination of:

• Column Chromatography: Silica gel with gradient elution (e.g., hexane/ethyl acetate) separates polar nitro-containing intermediates .
• Recrystallization: Ethanol/water mixtures yield high-purity crystals by exploiting solubility differences .
• HPLC: Reverse-phase HPLC with C18 columns resolves closely related impurities (e.g., regioisomers) .

Advanced Research Questions

Q. How do electronic effects of the 3-nitrophenyl group influence the compound’s reactivity in catalytic reactions?

Methodological Answer: The nitro group’s electron-withdrawing nature alters reaction pathways:

• Computational Modeling: Density functional theory (DFT) calculations predict charge distribution and reactive sites (e.g., nitro group’s para-position) .
• Kinetic Studies: Monitor reaction rates under varying pH and solvent conditions to quantify electronic effects on nucleophilic substitution or redox reactions .
• Spectroscopic Probes: Infrared (IR) spectroscopy tracks shifts in nitro group stretching frequencies during reactions .

Q. How can researchers resolve contradictions in biological activity data for this compound across different assay systems?

Methodological Answer: Address variability through systematic controls:

• Assay Standardization: Use reference compounds (e.g., kinase inhibitors) to calibrate enzyme inhibition assays .
• Metabolic Stability Testing: Perform liver microsome assays to identify metabolite interference .
• Structural-Activity Relationship (SAR) Analysis: Compare activity data with analogs (e.g., methyl or halogen substituents) to isolate nitro group contributions .

Q. What advanced computational tools can predict the compound’s interaction with biological targets?

Methodological Answer: Leverage hybrid computational-experimental workflows:

• Molecular Dynamics (MD) Simulations: Simulate binding to receptors (e.g., GPCRs) over 100+ ns trajectories to assess stability .
• Docking Software: AutoDock Vina or Schrödinger Suite predicts binding poses and affinity scores .
• Machine Learning (ML): Train models on PubChem bioassay data to prioritize high-probability targets .